Cas no 213462-12-5 (4-(4-chlorophenyl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 213462-12-5
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• MDL: MFCD00106928
• CID: 242686
• PubChem ID: 2739269
• Update Time: 2025-09-23

4-(4-chlorophenyl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine,4-(4-chlorophenyl)-4,5,6,7-tetrahydro-
• 4-(4-CHLOROPHENYL)-4,5,6,7-TETRAHYDROTHIENO[3,2-C]PYRIDINE
• HMS562B04
• 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CCG-245491
• 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• HMS2591D21
• 4-(4-Chlorophenyl)-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• 4-(4-Chlorophenyl)-4,5,6,7-tetrahydrothieno[3.2-c]pyridine
• Z2050022214
• Oprea1_348037
• EN300-303914
• 4-(4-Chlorophenyl)4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• AKOS005096928
• CALCIUMHYDRIDE
• MFCD00106928
• 213462-12-5
• DTXSID70372302
• CSDQQAQKBAQLLE-UHFFFAOYSA-N
• SCHEMBL2664145
• FT-0650883
• 5X-0852
• MLS000763675
• CHEMBL1874284
• SMR000337258
• CS-0245367
• Maybridge1_007242
• DB-008852
• G38989

• MDL： MFCD00106928
• Inchi： 1S/C13H12ClNS/c14-10-3-1-9(2-4-10)13-11-6-8-16-12(11)5-7-15-13/h1-4,6,8,13,15H,5,7H2
• InChI Key： CSDQQAQKBAQLLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CSC=2CCN1

Computed Properties

• Exact Mass: 249.03800
• Monoisotopic Mass: 249.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 372.4°Cat760mmHg
• Flash Point: 179°C
• Refractive Index: 1.619
• PSA: 40.27000
• LogP: 3.96540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno3,2-cpyridine

Comprehensive Overview of 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 213462-12-5)

4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 213462-12-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thienopyridine core and 4-chlorophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a subject of interest for researchers exploring central nervous system (CNS) therapeutics, enzyme inhibitors, and advanced material applications.

The growing demand for small-molecule drug discovery has propelled the study of 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine. Recent trends in AI-driven drug design and computational chemistry highlight its potential as a scaffold for targeting G-protein-coupled receptors (GPCRs) and ion channels. Researchers frequently search for "thienopyridine derivatives in medicinal chemistry" or "CAS 213462-12-5 applications," reflecting its relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the compound’s fused ring system offers opportunities for structural diversification. Its chlorophenyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability. Laboratories focusing on high-throughput screening (HTS) often evaluate analogs of this compound for neuroprotective or anti-inflammatory properties, aligning with current interests in neurodegenerative disease research.

Beyond pharmaceuticals, 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has potential in organic electronics. Its π-conjugated system suggests utility in OLEDs or conductive polymers, topics frequently queried in material science forums. The compound’s stability under various conditions also makes it a candidate for catalysis and photocatalysis studies, areas gaining traction in green chemistry initiatives.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm its regioselective synthesis and purity, crucial for reproducibility in research. Queries like "synthetic routes for CAS 213462-12-5" or "spectral data of thienopyridines" are common among chemists validating their findings.

In summary, 4-(4-chlorophenyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 213462-12-5) bridges multiple disciplines, from drug development to functional materials. Its adaptability to modern research paradigms—such as machine learning in chemistry and sustainable synthesis—ensures its continued prominence in scientific literature and industrial applications.